Cas no 889877-82-1 (1,2,2-Trimethyl-3-o-tolylcarbamoyl-cyclopentanecarboxylic acid)

• Product name: 1,2,2-Trimethyl-3-o-tolylcarbamoyl-cyclopentanecarboxylic acid
• CAS No: 889877-82-1
• MF: C₁₇H₂₃NO₃
• Molecular Weight: 289.369
• CID: 3063603
• PubChem ID: 246555

1,2,2-Trimethyl-3-o-tolylcarbamoyl-cyclopentanecarboxylic acid Properties

Names and Identifiers

• 1,2,2-Trimethyl-3-o-tolylcarbamoyl-cyclopentanecarboxylic acid
• 1,2,2-TRIMETHYL-3-(2-TOLUIDINOCARBONYL)-1-CYCLOPENTANECARBOXYLIC ACID
• 889877-82-1
• Cambridge id 5980696
• HMS2172B11
• SMR000104319
• 1,2,2-trimethyl-3-{[(2-methylphenyl)amino]carbonyl}cyclopentanecarboxylic acid
• 1,2,2-Trimethyl-3-(o-tolylcarbamoyl)cyclopentanecarboxylicacid
• HMS3316N06
• AKOS001334249
• DTXSID90289201
• MLS000108360
• 1,2,2-trimethyl-3-[(2-methylphenyl)carbamoyl]cyclopentanecarboxylic acid
• NCIOpen2_002440
• 1,2,2-trimethyl-3-[(2-methylphenyl)carbamoyl]cyclopentane-1-carboxylic acid
• SR-01000224769-1
• NSC59804
• NSC163109
• Z234853366
• NSC-59804
• Oprea1_841731
• AKOS016899724
• 1,2,2-Trimethyl-3-(o-tolylcarbamoyl)cyclopentanecarboxylic acid
• SR-01000224769
• DEXTRO-CAMPHORIC O-TOLUIDIDE
• NSC-163109
• NCGC00079957-02
• CS-0358004
• 1,2,2-Trimethyl-3-(o-tolylcarbamoyl)cyclopentane-1-carboxylic acid
• CHEMBL1565185
• 6626-16-0

• Inchi： InChI=1S/C17H23NO3/c1-11-7-5-6-8-13(11)18-14(19)12-9-10-17(4,15(20)21)16(12,2)3/h5-8,12H,9-10H2,1-4H3,(H,18,19)(H,20,21)
• InChIKey： OKUGOHCCKVGQST-UHFFFAOYSA-N

Computed Properties

• 精确分子量: 289.16779360Da
• 同位素质量: 289.16779360Da
• Isotope Atom Count: 0
• 氢键供体数量: 2
• 氢键受体数量: 3
• 重原子数量: 21
• 可旋转化学键数量: 3
• 复杂度: 432
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 2
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• XLogP3: 3
• 拓扑分子极性表面积: 66.4Ų